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Compound of Interest

Compound Name: 4-Nitropyrazole

Cat. No.: B043035 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: 4-Nitropyrazole, a five-membered nitrogen-containing heterocyclic compound, is a

versatile and crucial intermediate in various chemical and pharmaceutical domains.[1][2][3]

Characterized by a pyrazole ring substituted with a nitro group at the C4 position, it serves as a

key building block in the synthesis of energetic materials, agrochemicals, and a wide array of

pharmaceutical agents, including potential treatments for neurodegenerative diseases.[4][5][6]

This document provides a comprehensive technical overview of 4-Nitropyrazole, detailing its

chemical and physical properties, optimized synthesis protocols, reactivity, and significant

applications.

Core Chemical and Physical Properties
4-Nitropyrazole is typically a white to yellow crystalline solid.[4] Its chemical structure,

featuring both an aromatic pyrazole ring and an electron-withdrawing nitro group, dictates its

reactivity and utility as a synthetic precursor.[7] The compound is sparingly soluble in water but

shows good solubility in organic solvents such as ethanol and acetone.[8]

A summary of its key quantitative data is presented below for easy reference and comparison.
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Property Value Source(s)

CAS Number 2075-46-9 [6]

Molecular Formula C₃H₃N₃O₂ [8]

Molecular Weight 113.07 g/mol [6]

Appearance
White to pale yellow crystalline

powder/solid
[4][6][8]

Melting Point 160-164 °C [6][9]

Boiling Point 323-334 °C at 760 mmHg [5][6][9][10]

Density ~1.55 g/cm³ [6][10][11]

pKa 9.63 ± 0.50 (Predicted) [6][8]

UV λmax 317 nm (in EtOH) [5][8]

Flash Point 155.8 °C [9][10]

InChI Key
XORHNJQEWQGXCN-

UHFFFAOYSA-N
[8]

Synthesis and Experimental Protocols
The synthesis of 4-Nitropyrazole has been approached through various methods, including

the direct nitration of pyrazole and the rearrangement of N-nitropyrazole.[4][11] However, direct

nitration with mixed nitric and sulfuric acids often results in modest yields (around 56%) and

requires high temperatures and long reaction times.[4][5] An optimized, high-yield "one-pot,

two-step" method has been developed, which is detailed below.[4][12]

Optimized One-Pot, Two-Step Synthesis Protocol
This method achieves yields as high as 85% by first forming pyrazole sulfate, followed by

nitration with a fuming nitric/sulfuric acid mixture.[4][13]

Step 1: Preparation of Pyrazole Sulfate
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To a 100 mL four-necked flask equipped with a stirrer and a thermometer, sequentially add

11 mL (0.21 mol) of concentrated sulfuric acid and 6.8 g (0.1 mol) of pyrazole at room

temperature.[4]

Stir the resulting mixture at room temperature for 30 minutes to ensure the complete

formation of pyrazole sulfate.[4][13]

Step 2: Nitration

In a separate flask, prepare the nitrating agent by adding 6.3 mL (0.15 mol) of fuming nitric

acid (98%) dropwise to 19.3 mL (0.30 mol) of 20% fuming sulfuric acid while stirring in an

ice-water bath, maintaining the temperature between 0 and 10°C.[4][13]

Cool the pyrazole sulfate mixture from Step 1 in an ice-water bath.[13]

Slowly add the prepared nitrating agent to the pyrazole sulfate solution.[13] After the addition

is complete, raise the temperature to 50°C and maintain the reaction for 1.5 hours.[4][13]

The optimal molar ratio for the reaction is n(fuming nitric acid):n(fuming sulfuric

acid):n(concentrated sulfuric acid):n(pyrazole) = 1.5:3:2.1:1.[4][12]

Step 3: Product Isolation and Purification

After the reaction period, pour the mixture into 200 mL of ice water, which will cause a large

amount of white solid to precipitate.[4]

Collect the precipitate by filtration and wash it thoroughly with ice water.[4][5]

Dry the product under a vacuum. For further purification, the crude product can be

recrystallized from an ethyl ether/hexane mixture or toluene to yield pure 4-Nitropyrazole.[4]

[5]
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Experimental Workflow: Optimized Synthesis of 4-Nitropyrazole

Pyrazole

Step 1: Form Pyrazole Sulfate
(Room Temp, 30 min)

Concentrated H₂SO₄ Fuming HNO₃

Step 2: Prepare Nitrating Agent
(0-10°C)

Fuming H₂SO₄

Step 3: Nitration
(50°C, 1.5h)

Add dropwise

Step 4: Quench & Precipitate
(Pour into ice water)

Step 5: Isolate & Purify
(Filter, Wash, Recrystallize)

Final Product:
4-Nitropyrazole

Click to download full resolution via product page

Optimized one-pot, two-step synthesis workflow for 4-Nitropyrazole.

Reactivity and Derivatization
The presence of the nitro group enhances the reactivity of the pyrazole ring, making 4-
Nitropyrazole a valuable intermediate for further functionalization.[2][11] It readily undergoes

various chemical reactions, including substitution and reduction, to yield a wide range of

derivatives.[4]
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N-Alkylation/Arylation: The N-H bond of the pyrazole ring is active and can be easily

substituted. For example, reaction with allyl bromide in the presence of a base like cesium

carbonate yields 1-allyl-4-nitropyrazole.[14]

Further Nitration: It serves as a precursor for polynitrated pyrazoles, which are of significant

interest as energetic materials. N-nitration can yield 1,4-dinitropyrazole, which can be

rearranged to produce other dinitropyrazoles or further nitrated to obtain 3,4,5-

trinitropyrazole.[4]

Reduction: The nitro group can be reduced to an amino group, yielding 4-aminopyrazole.

This amino derivative is a key intermediate for synthesizing other functionalized molecules,

including dyes and pharmaceuticals.[15]

Cycloadditions and Nucleophilic Substitutions: The molecule's structure allows it to

participate in diverse reactions to create more complex molecular architectures essential in

medicinal chemistry.[2][7]

Logical Relationships: 4-Nitropyrazole as a Synthetic Hub

4-Nitropyrazole
(CAS 2075-46-9)

Energetic Materials

Precursor

Pharmaceutical Intermediates

Building Block

Agrochemicals

Intermediate

1,4-Dinitropyrazole &
other Dinitropyrazoles

via N-Nitration

LRRK2 Inhibitors
(Parkinson's Disease)

via C-H Activation

Antiviral / Antitumor Agents Anti-inflammatory &
Analgesic Drugs Pesticides & Herbicides

3,4,5-Trinitropyrazole

via further Nitration
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Click to download full resolution via product page

Role of 4-Nitropyrazole as a central precursor in multiple chemical industries.

Applications in Research and Drug Development
4-Nitropyrazole's utility spans several high-stakes research and industrial fields.

Pharmaceutical and Drug Development
4-Nitropyrazole is a highly valued building block for synthesizing diverse pharmaceutical

compounds.[5][6]

Neurodegenerative Diseases: It is a key component in the synthesis of highly selective,

brain-penetrant aminopyrazole LRRK2 inhibitors, which are being investigated as a potential

treatment for Parkinson's disease.[1][5][6]

Antiviral and Antitumor Agents: The pyrazole scaffold is integral to various nucleoside

analogs with demonstrated antiviral and antitumor activity.[1]

Anti-inflammatory and Analgesic Drugs: The compound is used in the development of anti-

inflammatory and analgesic agents.[2][7]

General Medicinal Chemistry: Its structure is considered a "pharmacophore" and is used in

the design of new drugs targeting a range of conditions.[16] Pyrazole derivatives, in general,

exhibit a wide spectrum of biological activities, including antimicrobial, antifungal, and

anticancer properties.[17][18]

Energetic Materials
Nitropyrazole compounds are a major focus in energetic materials research due to their high

energy, high density, and low sensitivity.[4][11] 4-Nitropyrazole is a fundamental precursor for

more complex, high-performance explosives and propellants.[5][8][11] Its derivatives are noted

for having a high positive heat of formation, good thermal stability, and environmentally friendly

decomposition products (N₂).[11]

Agrochemicals
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The compound serves as an intermediate in the synthesis of pesticides and herbicides,

contributing to the development of modern crop protection solutions.[2][4][7]

Safety and Handling
4-Nitropyrazole requires careful handling due to its potential hazards.

Hazard Classifications: It is classified as harmful if swallowed (Acute Tox. 4) and causes

serious eye damage.[19]

Personal Protective Equipment (PPE): Appropriate PPE, including gloves, eyeshields,

faceshields, and a dust mask (type N95), should be worn when handling the solid.

Storage: It should be stored in a cool, dry, dark place in a sealed container.[6]

Recommended storage temperatures are often between 0-8°C.

Explosive Potential: While used in the synthesis of explosives, 4-Nitropyrazole itself has

potential explosive properties and should be handled with appropriate precautions.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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